(4-(Cyclopropylsulfonyl)piperazin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone

• IUPAC Name: (4-cyclopropylsulfonylpiperazin-1-yl)-(3-pyridin-2-yloxyphenyl)methanone
• InChI: InChI=1S/C19H21N3O4S/c23-19(21-10-12-22(13-11-21)27(24,25)17-7-8-17)15-4-3-5-16(14-15)26-18-6-1-2-9-20-18/h1-6,9,14,17H,7-8,10-13H2
• InChI Key: SMRPOLFLELTHQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)OC4=CC=CC=N4
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol
• CAS No.: 1797084-43-5

Description

(4-(Cyclopropylsulfonyl)piperazin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antituberculosis Studies

• Research on derivatives of cyclopropyl and piperazin-1-yl methanone compounds has demonstrated significant anticancer and antituberculosis activities. A series of these derivatives were synthesized and tested, showing promising results against human breast cancer cell lines and Mycobacterium tuberculosis, indicating potential therapeutic applications in treating cancer and tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).

Enzyme Inhibition for Therapeutic Applications

• Another study focused on the synthesis of derivatives involving piperazinyl and furyl methanone, which were evaluated for their enzyme inhibitory activities. Some compounds exhibited considerable inhibition against α-glucosidase enzyme, suggesting their potential as therapeutic agents for diseases where such inhibition is beneficial (Abbasi et al., 2019).

Neuropharmacological Properties

• Compounds structurally related to piperazin-1-yl methanone have been explored for their neuropharmacological properties, including as novel antidepressants. The metabolism of these compounds involves cytochrome P450 enzymes, highlighting their significance in drug development for mental health disorders (Hvenegaard et al., 2012).

Antimicrobial Activity

• Research on pyridine derivatives, including piperazin-1-yl methanones, has shown variable and modest antimicrobial activity against different bacterial and fungal strains. These findings suggest potential applications in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).